Cas no 2034537-40-9 (1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea)

• Product Name: 1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea
• CAS No: 2034537-40-9
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 5353783
• Update Time: 2025-06-03

1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-((tetrahydrofuran-2-yl)methyl)-3-((1-(thiophen-3-yl)cyclopentyl)methyl)urea
• 1-(oxolan-2-ylmethyl)-3-[(1-thiophen-3-ylcyclopentyl)methyl]urea
• 1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea

• Inchi： 1S/C16H24N2O2S/c19-15(17-10-14-4-3-8-20-14)18-12-16(6-1-2-7-16)13-5-9-21-11-13/h5,9,11,14H,1-4,6-8,10,12H2,(H2,17,18,19)
• InChI Key： XGADIKOFMAPVHQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(NCC2CCCO2)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• XLogP3: 2.8
• Topological Polar Surface Area: 78.6

Additional information on 1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea

Comprehensive Overview of 1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea (CAS No. 2034537-40-9)

The compound 1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea (CAS No. 2034537-40-9) is a synthetic organic molecule featuring a unique structural framework combining oxolane (tetrahydrofuran), thiophene, and cyclopentyl moieties linked via a urea bridge. This intricate architecture positions it as a promising candidate for pharmaceutical and material science applications, particularly in drug discovery and polymer chemistry. Researchers are increasingly interested in its potential as a bioactive scaffold due to its hybrid heterocyclic design, which may enhance binding affinity to biological targets.

In recent years, the demand for heterocyclic compounds like 1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea has surged, driven by their versatility in modulating pharmacokinetic properties. The thiophene ring, a sulfur-containing aromatic system, is known for its electron-rich nature, making it valuable in designing kinase inhibitors and GPCR modulators. Concurrently, the oxolane (tetrahydrofuran) segment contributes to improved solubility and metabolic stability—a critical factor in drug-likeness optimization. These attributes align with current trends in fragment-based drug design, where researchers prioritize small-molecule scaffolds with balanced polarity and rigidity.

The synthetic route to CAS No. 2034537-40-9 typically involves multi-step organic transformations, including N-alkylation of urea derivatives and cyclization strategies. Advanced techniques like microwave-assisted synthesis or flow chemistry may enhance yield and purity, addressing industry demands for green chemistry practices. Analytical characterization via NMR spectroscopy, HPLC-MS, and X-ray crystallography confirms its structural integrity, while computational studies (e.g., molecular docking) explore its interactions with biological targets such as enzymes or receptors.

From a commercial perspective, 1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea caters to niche markets in custom synthesis and contract research organizations (CROs). Its structural complexity makes it a valuable intermediate for high-value APIs (Active Pharmaceutical Ingredients) or functional materials. Notably, the compound’s urea linkage—a hallmark of hydrogen-bonding capacity—resonates with developments in supramolecular chemistry, where non-covalent interactions drive self-assembly processes.

Emerging applications also extend to agrochemicals and electronic materials. The thiophene unit’s conjugated system suggests potential in organic semiconductors, while the cyclopentyl group’s steric bulk could influence material crystallinity. Such multidisciplinary relevance underscores why CAS No. 2034537-40-9 frequently appears in patents and academic journals exploring structure-activity relationships (SAR).

To address common queries from researchers: "What are the solubility properties of 1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea?"—preliminary data indicate moderate solubility in polar aprotic solvents (e.g., DMSO, DMF) but limited aqueous solubility. Another frequent question—"How does the thiophene-cyclopentyl hybrid core affect metabolic stability?"—requires further in vitro ADME studies, though analogous structures show reduced cytochrome P450-mediated degradation.

In summary, 1-(oxolan-2-yl)methyl-3-{1-(thiophen-3-yl)cyclopentylmethyl}urea exemplifies innovation at the intersection of medicinal chemistry and materials science. Its multi-heterocyclic design and tunable physicochemical properties make it a compelling subject for both academic and industrial research, particularly in the era of AI-driven molecular discovery and high-throughput screening.